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Compound of Interest

3-Methyloxolan-3-amine
Compound Name:

hydrochloride
CAS No.: 1423034-45-0
Cat. No.: B1376606

Get Quote

Executive Summary & Retrosynthetic Logic

The target molecule, 3-Methyloxolan-3-amine hydrochloride, features a sterically hindered
primary amine attached to a quaternary carbon within a tetrahydrofuran (oxolane) ring. Direct
nucleophilic substitution (e.g.,

on a tertiary halide) is non-viable due to the dominance of

elimination. Similarly, reductive amination is inaccessible because the target carbon is
quaternary, precluding the necessary ketone precursor.

Therefore, the most robust synthetic strategy involves constructing the carbon skeleton first,
followed by a functional group interconversion (FGI) that retains the quaternary architecture.

Selected Route:

-Alkylation of an ester followed by a Curtius Rearrangement.
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» Alkylation: Installation of the methyl group at the C3 position of methyl tetrahydrofuran-3-
carboxylate.

o Hydrolysis: Conversion of the ester to the carboxylic acid.

o Curtius Rearrangement: Conversion of the acid to a Boc-protected amine via an acyl azide
and isocyanate intermediate.

Acidolysis: Removal of the protecting group to yield the hydrochloride salt.

Retrosynthetic Pathway (Graphviz)
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Figure 1: Retrosynthetic Disconnection Approach
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Detailed Experimental Protocol
Stage 1: Construction of the Quaternary Center

Objective: Synthesis of Methyl 3-methyltetrahydrofuran-3-carboxylate. Principle: Kinetic enolate
formation using a sterically hindered base (LDA) to prevent self-condensation, followed by

trapping with methyl iodide.
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Reagent Equiv.[3] Role
Methyl tetrahydrofuran-3-
1.0 Substrate
carboxylate
Lithium Diisopropylamide o
1.1 Base (Kinetic)
(LDA)
Methyl lodide (Mel) 1.2 Electrophile
THF (Anhydrous) Solvent Medium
Protocol:

e Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Charge with
anhydrous THF and cool to -78°C.

e Enolization: Add LDA (2.0 M in THF/heptane) dropwise over 20 minutes. Ensure internal
temperature does not exceed -70°C.

» Addition: Add Methyl tetrahydrofuran-3-carboxylate dropwise. Stir at -78°C for 45 minutes to
ensure complete enolate formation.

o Alkylation: Add Methyl lodide (Mel) dropwise. The solution may become cloudy.
e Warming: Allow the reaction to warm slowly to 0°C over 2 hours.

e Quench: Quench with saturated aqueous

o Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate in vacuo.

 Purification: Flash column chromatography (Hexanes/EtOAc) is usually required to separate
the methylated product from unreacted starting material.

Stage 2: Hydrolysis to the Carboxylic Acid
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Objective: Synthesis of 3-methyltetrahydrofuran-3-carboxylic acid.

Protocol:

Dissolve the methylated ester (from Stage 1) in a 3:1 mixture of THF:Water.

e Add Lithium Hydroxide monohydrate (LIOH-H20) (2.0 equiv).

e Stir vigorously at 60°C for 4-6 hours. Monitor by TLC (disappearance of ester).
o Workup: Cool to room temperature. Acidify carefully with 1N HCI to pH ~2.

o Extract exhaustively with Ethyl Acetate (the acid is polar). Dry and concentrate to yield the
crude carboxylic acid. This is typically pure enough for the next step.

Stage 3: The Curtius Rearrangement (One-Pot DPPA
Method)

Objective: Conversion of the acid to tert-butyl (3-methyltetrahydrofuran-3-yl)carbamate.
Mechanistic Insight: Diphenylphosphoryl azide (DPPA) activates the acid to an acyl azide,
which undergoes thermal rearrangement to an isocyanate. The isocyanate is trapped in situ by
tert-butanol to form the Boc-protected amine.

Reagent Equiv.[3] Role
3-Methyl-THF-3-carboxylic
) 1.0 Substrate
acid
DPPA 11 Azide Source
Triethylamine (TEA) 1.2 Base
tert-Butanol (
10.0+ Solvent/Nucleophile
-BuOH)
Protocol:

» Activation: Dissolve the carboxylic acid in anhydrous Toluene (or excess
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-BuOH). Add Triethylamine.

Azidation: Add DPPA dropwise at room temperature. Stir for 30 minutes.

Rearrangement: Heat the reaction mixture to 80°C. Evolution of

gas will be observed.

Trapping: If Toluene was used as solvent, add excess

-BuOH after gas evolution ceases (approx 1-2 hours) and reflux for an additional 4 hours. If
-BuOH was the solvent, simply reflux overnight.

Workup: Cool, dilute with EtOAc, wash with 5%

(removes phosphate byproducts) and brine.

Purification: Silica gel chromatography (0-30% EtOAc in Hexanes). The product is a white to
off-white solid.

Stage 4: Deprotection to the Hydrochloride Salt

Objective: Synthesis of 3-Methyloxolan-3-amine hydrochloride.

Protocol:

Dissolve the Boc-carbamate in a minimal amount of Dichloromethane (DCM) or 1,4-Dioxane.

Add 4N HCI in Dioxane (5.0 equiv).

Stir at room temperature for 2-4 hours. A white precipitate should form.

Isolation: Dilute with diethyl ether (to force complete precipitation). Filter the solid under

or Argon (the salt is hygroscopic).

Drying: Dry under high vacuum to yield the target hydrochloride salt.

Process Logic & Pathway Visualization
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The following diagram illustrates the detailed reaction flow, highlighting the critical
intermediates and the specific reagents used to drive the equilibrium forward.

[ Methyl THF-3-carboxylate ]
iLDA, THF

Enolate Intermediate
(-78°C)

iMel, -78°Cto 0°C

[ Methyl 3-methyl-THF-3-carboxylate ]
iLiOH, THF/H20

[ 3-Methyl-THF-3-carboxylic acid ]

DPPA, Et3N

Acyl Azide

(Transient)

Heat (-N2)

Isocyanate

(Transient)

t-BuOH (Trapping)

[ N-Boc-3-methyl-THF-3-amine ]

4N HCl/Dioxane

3-Methyloxolan-3-amine HCI

Figure 2: Step-by-Step Reaction Pathway
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Critical Process Controls & Troubleshooting
Safety: Handling DPPA and Azides

The Curtius rearrangement involves the evolution of nitrogen gas and the formation of
potentially explosive acyl azides.

o Thermal Control: Never heat the reaction mixture rapidly. A controlled ramp to 80°C prevents
runaway gas evolution.

e Ventilation: Ensure the reaction vessel is vented to a scrubber or fume hood exhaust to
handle

release.

« |solation: Do not isolate the acyl azide intermediate. It is best processed in situ to the
isocyanate.

Moisture Sensitivity (Stage 1)

The alkylation step is strictly moisture-sensitive.
o Symptom: Low yield of methylated product; recovery of starting material.
e Cause: Quenching of LDA by atmospheric moisture.

o Correction: Use freshly distilled THF (from Na/Benzophenone) or solvent from a drying
column. Ensure the LDA s titrated if stored for long periods.

Purification of the Amine Salt

Amine salts, particularly small heterocyclic ones, can be hygroscopic.
o Handling: Filter the final HCI salt under an inert atmosphere (nitrogen blanket).

o Storage: Store in a desiccator. If the salt becomes a gum (deliquescence), triturating with
anhydrous acetonitrile or diethyl ether and sonication often induces crystallization.
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Analytical Validation

To validate the synthesis, the following spectral data should be obtained for the final product (3-
Methyloxolan-3-amine HCI):

e 1H NMR (D20 or DMSO-d6):

o ~1.40 ppm (s, 3H,
).

o ~2.0-2.3 ppm (m, 2H, Ring
at C4).

o ~3.6-4.0 ppm (M, 4H, Ring
-O-
at C2 and C5).

o Note: The protons on the ammonium group (

) will exchange with D20 and may not be visible, but will appear as a broad singlet at ~8.5
ppm in DMSO-d6.

e 13C NMR:
o Distinct quaternary carbon signal around 55-60 ppm.
o Methyl carbon signal around 20-25 ppm.

o Ether carbons (C2, C5) around 65-75 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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